Cas no 1217501-27-3 ({1-[(tert-butoxy)carbonyl]-3-methyl-1H-pyrazol-5-yl}boronic acid)

• Product Name: {1-[(tert-butoxy)carbonyl]-3-methyl-1H-pyrazol-5-yl}boronic acid
• CAS No: 1217501-27-3
• MF: C₉H₁₅BN₂O₄
• MW: 226.037402391434
• MDL: MFCD15143457
• CID: 856835
• PubChem ID: 53216326
• Update Time: 2025-04-19

{1-[(tert-butoxy)carbonyl]-3-methyl-1H-pyrazol-5-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Butoxycarbonyl)-3-methyl-1H-pyrazol-5-yl)boronic acid
• 1-BOC-3-Methylpyrazole-5-boronic acid
• 1-tert-butoxycarbonyl-3-methylpyrazole-5-boronic acid
• ACMC-209agz
• AG-L-21039
• ANW-17841
• CTK4B2694
• SureCN359804
• {1-[(tert-butoxy)carbonyl]-3-methyl-1H-pyrazol-5-yl}boronic acid
• AS-55543
• I12041
• JCGANVBFCXPIOL-UHFFFAOYSA-N
• MFCD15143457
• [1-(tert-Butoxycarbonyl)-3-methyl-1H-pyrazol-5-yl]boronic acid
• [5-methyl-2-[(2-methylpropan-2-yl)oxycarbonyl]pyrazol-3-yl]boronic acid
• C9H15BN2O4
• SY107067
• (2-tert-butoxycarbonyl-5-methyl-pyrazol-3-yl)boronic acid
• 1H-Pyrazole-1-carboxylic acid, 5-borono-3-methyl-, 1-(1,1-dimethylethyl) ester
• DB-363342
• 2-(TERT-BUTOXYCARBONYL)-5-METHYLPYRAZOL-3-YLBORONIC ACID
• 1-Boc-3-methyl-1H-pyrazole-5-boronic Acid
• SCHEMBL359804
• 1-(tert-Butoxycarbonyl)-3-methyl-1H-pyrazol-5-ylboronic acid
• CS-0101368
• 1217501-27-3
• DTXSID20681572
• 1-Boc-3-methyl-1H-pyrazole-5-boronicAcid
• AKOS015837071

• MDL： MFCD15143457
• Inchi： 1S/C9H15BN2O4/c1-6-5-7(10(14)15)12(11-6)8(13)16-9(2,3)4/h5,14-15H,1-4H3
• InChI Key： JCGANVBFCXPIOL-UHFFFAOYSA-N
• SMILES： O(C(N1C(B(O)O)=CC(C)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.112
• Monoisotopic Mass: 226.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6A^2

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: 394.5±52.0℃ at 760 mmHg
• Flash Point: Not available
• PSA: 84.58000
• LogP: -0.34550
• Vapor Pressure: Not available

{1-[(tert-butoxy)carbonyl]-3-methyl-1H-pyrazol-5-yl}boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives